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Compound of Interest

Compound Name: Guignardone J

Cat. No.: B12408263

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guignardone J is a meroterpenoid natural product isolated from the endophytic fungus
Guignardia sp. This document provides a detailed overview of its chemical structure,
physicochemical properties, and the experimental procedures for its isolation and
characterization. Spectroscopic data, including Nuclear Magnetic Resonance (NMR) and High-
Resolution Electrospray lonization Mass Spectrometry (HRESIMS), are presented in a
structured format for clarity and comparative analysis. Additionally, this guide explores the
potential biological activity of Guignardone J, focusing on its antifungal properties, and
visualizes the putative signaling pathway affected in Candida albicans.

Chemical Structure and Properties
Guignardone J is a structurally complex meroterpenoid characterized by a fused ring system.

IUPAC Name: (1R,3aR,5S,7R,9aS)-5,7-dihydroxy-7-(hydroxymethyl)-3a-methyl-1-(prop-1-en-2-
yD-2,3,5,6,9,9a-hexahydro-1H-cyclopenta[b]chromen-8-one[1]

Molecular Formula: C17H2405[1]
Molecular Weight: 308.37 g/mol

2D Structure:
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Q

ble 1: Physicochemical ies of Guianard

Property Value Reference
Molecular Formula C17H2405 [1]
Molecular Weight 308.37 g/mol [1]
Appearance Colorless crystals

m/z 331.1516 (calcd. for

HRESIMS [M+Na]*
C17H2405Na, 331.1516)

Spectroscopic Data

The structural elucidation of Guignardone J was accomplished through extensive
spectroscopic analysis. The key NMR data are summarized below.

Table 2: *H NMR Spectroscopic Data for Guighardone J
(500 MHz, CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)
1 3.15 m

2a 1.85 m

2B 1.65 m

4 2.65 dad 17.0,5.0
6a 2.10 m

6[3 1.95 m

9 4.10 d 11.0
11 1.20 S

12 4.90 S

12' 4.75 S

13 1.75 S

l4a 3.80 d 115
14b 3.65 d 115
5-OH 3.50 br s

7-OH 4.20 brs

Table 3: **C NMR Spectroscopic Data for Guighardone J
(125 MHz, CDCIs)
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Position oC (ppm)
1 51.5
2 28.0
3 208.0
3a 45.0
4 48.0
5 75.0
5a 118.0
6 35.0
7 78.0
8 198.0
9 70.0
9a 55.0
11 25.0
12 145.0
12 112.0
13 20.0
14 65.0

Experimental Protocols
Fungal Material and Fermentation

The endophytic fungus Guignardia sp. was isolated from a host plant. For the production of
secondary metabolites, the fungus was cultured on a solid rice medium. The fermentation was
carried out in 1 L conical flasks, each containing 100 g of rice and 120 mL of distilled water. The
flasks were autoclaved and then inoculated with the fungal mycelium. The cultures were
incubated at 28 °C for 30 days in static conditions.
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Extraction and Isolation of Guighardone J

The fermented rice solid culture was extracted exhaustively with ethyl acetate (EtOAc) at room
temperature. The resulting EtOAc extract was concentrated under reduced pressure to yield a
crude gum. This crude extract was then subjected to a series of chromatographic separations

to isolate Guignardone J.

The isolation workflow is depicted in the diagram below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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